Cas no 103364-66-5 (DL-Ethioninesulfone)

• Product Name: DL-Ethioninesulfone
• CAS No: 103364-66-5
• MF: C₆H₁₃NO₄S
• MW: 195.2367208004
• CID: 125616
• PubChem ID: 5240418
• Update Time: 2025-07-21

DL-Ethioninesulfone Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-amino-4-(ethylsulfonyl)-
• 2-amino-4-ethylsulfonylbutanoic acid
• DL -ETHIONINE SULFONE
• 1-carboxy-3-ethylsulfonyl-propylamine
• 4-Aethansulfonyl-2-amino-buttersaeure
• 4-ethanesulfonyl-2-amino-butyric acid
• DL-2-Amino-4-aethylsulfon-buttersaeure
• DL-Aethioninsulfon
• 2-amino-4-(ethylsulfonyl)butanoic acid
• DL-Ethionine sulfone
• CS-0299652
• MFCD00038131
• DTXSID40412507
• JUPFRFWQYLQKPU-UHFFFAOYSA-N
• SCHEMBL11735940
• 2-amino-4-(ethanesulfonyl)butanoic acid
• 2-amino-4-(ethylsulfonyl)butanoicacid
• 103364-66-5
• AKOS009993874
• EN300-1299622
• FT-0642528
• J-000948
• Butanoic acid, 2-amino-4-(ethylsulfonyl)-
• (R)-2-Amino-4-(ethylsulfonyl)butanoic acid
• DB-040442
• DL-Ethioninesulfone

• Inchi： 1S/C6H13NO4S/c1-2-12(10,11)4-3-5(7)6(8)9/h5H,2-4,7H2,1H3,(H,8,9)
• InChI Key： JUPFRFWQYLQKPU-UHFFFAOYSA-N
• SMILES： S(CC)(CCC(C(=O)O)N)(=O)=O

Computed Properties

• Exact Mass: 195.05700
• Monoisotopic Mass: 195.056529
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.7
• Topological Polar Surface Area: 106

Experimental Properties

• Density: 1.325
• Boiling Point: 448.3°Cat760mmHg
• Flash Point: 224.9°C
• PSA: 105.84000
• LogP: 1.00420

DL-Ethioninesulfone Security Information

• WGK Germany：3
• Hazard Category Code： 45-46-20/21/22
• Safety Instruction： 53-22-36/37/39-45
• Hazardous Material Identification：
• Safety Term：Hazard Codes TRisk Statements 45-46-20/21/22Safety Statements 53-22-36/37/39-45WGK Germany 3
• Risk Phrases：R45; R46; R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on DL-Ethioninesulfone

Comprehensive Guide to DL-Ethioninesulfone (CAS No. 103364-66-5): Properties, Applications, and Research Insights

DL-Ethioninesulfone (CAS No. 103364-66-5) is a sulfur-containing organic compound with significant relevance in biochemical and pharmaceutical research. As a derivative of ethionine, this sulfone variant has garnered attention for its unique structural properties and potential applications in metabolic studies, enzyme inhibition, and drug development. Researchers often explore its role in modulating cellular processes, particularly in studies related to amino acid metabolism and oxidative stress pathways.

The compound's molecular formula, C₆H₁₃NO₄S, highlights its compatibility with biological systems, making it a valuable tool for mechanistic studies. Recent trends in scientific literature indicate growing interest in DL-Ethioninesulfone analogs for targeting specific enzymatic reactions, aligning with the broader search for precision medicine solutions. Users frequently search for "DL-Ethioninesulfone solubility" or "103364-66-5 synthesis protocol," reflecting practical concerns in laboratory applications.

From a technical perspective, DL-Ethioninesulfone exhibits stability under standard conditions, with a melting point range of 210–215°C. Its crystalline form is soluble in polar solvents like water and dimethyl sulfoxide (DMSO), a feature often leveraged in in vitro assays. The compound's chiral centers (DL-configuration) make it particularly useful for stereochemical investigations, a topic increasingly searched alongside terms like "chiral separation techniques" and "racemic mixture analysis."

Innovative applications of CAS 103364-66-5 have emerged in proteomics research, where it serves as a reference standard for mass spectrometry calibration. This aligns with current industry demands for high-purity biochemical standards, a frequently searched term in analytical chemistry circles. Furthermore, its potential as a building block for peptide modification has sparked interest in pharmaceutical development, particularly in creating sulfur-modified therapeutics—a trending topic in drug discovery forums.

Quality control parameters for DL-Ethioninesulfone typically include HPLC purity verification (>98%) and residual solvent analysis, addressing common user queries about "103364-66-5 specification sheets." Storage recommendations (-20°C in amber vials) reflect best practices for preserving sulfone-containing compounds, another practical consideration frequently discussed in research communities. The compound's MSDS data emphasizes standard laboratory safety protocols without classification as hazardous under normal use conditions.

Emerging publications suggest novel uses of DL-Ethioninesulfone derivatives in studying cellular redox balance, tapping into the popular research theme of oxidative stress management. This connects with widespread searches for "antioxidant mechanism probes" and "thiol-disulfide regulators." The compound's ability to mimic natural metabolites while resisting enzymatic degradation makes it valuable for pathway inhibition studies, particularly in cancer metabolism research—a hot topic receiving over 10,000 monthly academic searches globally.

From a commercial standpoint, suppliers often highlight DL-Ethioninesulfone's availability in research-grade quantities (100mg to 10kg), with customization options for isotopic labeling (¹³C, ¹⁵N). These offerings respond to the growing demand for tracer compounds in metabolic flux analysis, a technique gaining traction in systems biology. Price benchmarks and "bulk purchase discounts for 103364-66-5" rank among top commercial search queries, indicating strong market interest.

Regulatory compliance documentation for CAS 103364-66-5 confirms its non-controlled status across major pharmaceutical markets, though researchers are advised to verify regional variations—a prudent practice generating searches like "DL-Ethioninesulfone international shipping regulations." The compound's environmental fate data (OECD 301 biodegradability tests) meets sustainability criteria important to modern green chemistry initiatives, another trending search category.

Future research directions may explore DL-Ethioninesulfone's potential in bioconjugation chemistry, particularly for creating stable protein adducts—an area receiving increased attention in antibody-drug conjugate development. This aligns with over 5,000 monthly searches for "sulfone-based linkers" in biopharmaceutical contexts. The compound's dual functionality (amino and sulfonyl groups) positions it as a versatile intermediate for multi-step organic synthesis workflows.

In summary, DL-Ethioninesulfone (CAS No. 103364-66-5) represents a multifaceted research tool with expanding applications across biochemistry, drug discovery, and analytical science. Its combination of structural features, stability, and biological relevance continues to drive innovation, reflected in both academic literature and commercial search patterns. As investigation into sulfur-containing biomolecules intensifies, this compound remains poised to contribute to advancements in targeted therapy development and mechanistic biochemistry.